Cas no 1005338-80-6 (N/A)

• Product Name: N/A
• CAS No: 1005338-80-6
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 2060238
• PubChem ID: 24770505
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Terrestrol E
• 2-[[4-hydroxy-3-(hydroxymethyl)phenoxy]methyl]benzene-1,4-diol
• 2-((4-Hydroxy-3-(Hydroxymethyl)Phenoxy)Methyl)Benzene-1,4-Diol
• CHEMBL256964
• CHEBI:203505
• 1005338-80-6
• N/A

• Inchi： 1S/C14H14O5/c15-7-9-6-12(2-4-13(9)17)19-8-10-5-11(16)1-3-14(10)18/h1-6,15-18H,7-8H2
• InChI Key： ZFWUTOCTSAZAKK-UHFFFAOYSA-N
• SMILES： OCC1C(O)=CC=C(OCC2C(O)=CC=C(O)C=2)C=1

Computed Properties

• Exact Mass: 262.08412354Da
• Monoisotopic Mass: 262.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.845
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols